N,N''-Ditridecylguanidine

• Molecular Formula: C27H57N3
• Molecular Weight: 423.8 g/mol
• IUPAC Name: 1,2-di(tridecyl)guanidine
• InChI: InChI=1S/C27H57N3/c1-3-5-7-9-11-13-15-17-19-21-23-25-29-27(28)30-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-26H2,1-2H3,(H3,28,29,30)
• InChI Key: SFUCUJZFICCPMM-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCNC(=NCCCCCCCCCCCCC)N
• CAS No.: 112960-65-3

Description

N,N’'-Ditridecylguanidine: is an organic compound belonging to the guanidine family. Guanidines are known for their strong basicity and are widely used in various chemical reactions and industrial applications. N,N’'-Ditridecylguanidine, in particular, is characterized by its long alkyl chains, which impart unique properties to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N,N’'-Ditridecylguanidine typically involves the reaction of guanidine with tridecylamine. One common method is the guanylation of tridecylamine using a guanylation reagent such as cyanamide in the presence of a catalyst like scandium(III) triflate. The reaction is carried out under mild conditions in an aqueous medium .

Industrial Production Methods: Industrial production of N,N’'-Ditridecylguanidine may involve a one-pot synthesis approach, where N-chlorophthalimide, isocyanides, and amines are reacted sequentially. This method provides efficient access to diverse guanidines with high yields .

Chemical Reactions Analysis

Types of Reactions: N,N’'-Ditridecylguanidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines.

Substitution: N,N’'-Ditridecylguanidine can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents like lithium aluminum hydride are used.

Substitution: Reagents such as alkyl halides and sulfonates are commonly used in substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce amines.

Scientific Research Applications

N,N’'-Ditridecylguanidine has a wide range of applications in scientific research, including:

Chemistry: It is used as a catalyst in various organic reactions, including the synthesis of complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug delivery systems.

Industry: N,N’'-Ditridecylguanidine is used in the rubber industry as an accelerator in the vulcanization process.

Mechanism of Action

The mechanism of action of N,N’'-Ditridecylguanidine involves its strong basicity, which allows it to act as a catalyst in various chemical reactions. The compound interacts with molecular targets through hydrogen bonding and electrostatic interactions, facilitating the formation of reaction intermediates and products.

Comparison with Similar Compounds

N,N’-Diphenylguanidine: Used as an accelerator in the vulcanization of rubber.

N,N’-Dicyclohexylcarbodiimide: Used in peptide synthesis.

Uniqueness: N,N’'-Ditridecylguanidine is unique due to its long alkyl chains, which impart hydrophobic properties and enhance its solubility in non-polar solvents. This makes it particularly useful in industrial applications where such properties are desired.

Conclusion

N,N’'-Ditridecylguanidine is a versatile compound with significant applications in various fields, including chemistry, biology, medicine, and industry. Its unique properties and reactivity make it a valuable compound for scientific research and industrial processes.